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Compound of Interest

Compound Name: Methyl 2-amino-5-iodobenzoate

Cat. No.: B184775 Get Quote

Essential Safety and Handling Guide for Methyl
2-amino-5-iodobenzoate
Chemical Identifier:

Name: Methyl 2-amino-5-iodobenzoate

CAS Number: 77317-55-6[1][2]

Molecular Formula: C8H8INO2[1]

Molecular Weight: 277.06 g/mol [1]

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the safe handling and disposal of Methyl 2-
amino-5-iodobenzoate in a laboratory setting.

Hazard Identification and Summary
Methyl 2-amino-5-iodobenzoate is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[3][4]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3][4]
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Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.[3][4]

It is crucial to handle this compound with care in a well-ventilated area, utilizing appropriate

personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Methyl 2-amino-5-iodobenzoate.

Protection Type Equipment Specification Purpose

Eye and Face

Protection

Safety Goggles or

Face Shield

Conforming to EN166

(EU) or NIOSH (US)

standards.[4][5]

Protects against

splashes and dust

particles.

Skin Protection
Chemical-resistant

Gloves

Nitrile or latex gloves

are suitable for

handling iodine

compounds.[6]

Prevents direct skin

contact and irritation.

Lab Coat or Chemical-

resistant Clothing

Fire/flame resistant

and impervious

clothing.[5]

Protects skin and

personal clothing from

contamination.

Respiratory Protection
Air-purifying

Respirator

Use a NIOSH-

approved respirator if

ventilation is

inadequate or if

exposure limits are

exceeded.[5][7]

Prevents inhalation of

dust and vapors,

which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a systematic workflow is critical to ensure safety when working with Methyl 2-
amino-5-iodobenzoate.

1. Preparation:
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Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that the fume hood is functioning correctly.

Assemble all necessary equipment and reagents.

Clearly label all containers.

Locate the nearest emergency eyewash station and safety shower.[4]

2. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Wear appropriate chemical-resistant gloves.[8]

Put on safety goggles. A face shield should be worn over safety glasses if there is a risk of

splashing.[8]

If necessary, based on risk assessment, don a respirator.

3. Handling and Experimentation:

Conduct all weighing and dispensing of the compound inside a chemical fume hood.[9]

Avoid creating dust.

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly after handling, even if gloves were worn.[3]

Do not eat, drink, or smoke in the laboratory area.[10]

4. Post-Experiment:

Decontaminate all work surfaces.

Properly segregate and label all waste generated.
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5. Doffing PPE:

Remove PPE in an order that minimizes cross-contamination (e.g., gloves first, then

goggles, then lab coat).

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure compliance

with regulations.

Waste Segregation: Methyl 2-amino-5-iodobenzoate is a halogenated organic compound.

All waste containing this chemical, including unused product, reaction residues, and

contaminated materials (e.g., gloves, weighing papers), must be collected in a designated,

properly labeled hazardous waste container for halogenated organic waste.[9]

Container Management: Waste containers should be made of a compatible material, kept

tightly closed when not in use, and stored in a designated satellite accumulation area.[9]

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations. Contact your institution's environmental

health and safety (EHS) department for specific guidance.[10]

Workflow Visualization
The following diagram illustrates the key steps for safely handling Methyl 2-amino-5-
iodobenzoate.
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Caption: Workflow for handling Methyl 2-amino-5-iodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b184775?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

